Cas no 2196447-90-0 (N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide)

• Product Name: N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide
• CAS No: 2196447-90-0
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 5410664
• Update Time: 2025-07-15

N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C13H18N4O2/c1-3-12(18)16-7-4-5-10(9-16)17-8-6-11(15-17)13(19)14-2/h3,6,8,10H,1,4-5,7,9H2,2H3,(H,14,19)
• InChI Key： GUVXXUCXBBXGTP-UHFFFAOYSA-N
• SMILES： N1(C2CCCN(C(=O)C=C)C2)C=CC(C(NC)=O)=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.9±43.0 °C(Predicted)
• pka: 14.77±0.46(Predicted)

Additional information on N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide

N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0): An Overview of a Promising Compound in Medicinal Chemistry

N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrazole derivatives and is characterized by its intricate molecular architecture, which includes a piperidine ring and a substituted pyrazole moiety. The compound's structure suggests potential interactions with various biological targets, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0) is particularly noteworthy for its combination of functional groups that can influence its pharmacological properties. The presence of the piperidine ring, which is a common motif in many bioactive compounds, provides the molecule with conformational flexibility and the ability to form hydrogen bonds with target proteins. Additionally, the substituted pyrazole moiety, known for its diverse biological activities, contributes to the compound's potential as a therapeutic agent.

Recent studies have explored the biological activities of N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0) in various contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0) exhibits antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral replication processes, suggesting that this compound could be further developed into a novel antiviral therapy.

In addition to its anti-inflammatory and antiviral properties, N-Methyl-1-[1-(1-oxo-2-propen-1-yl)-3-piperidinyl]-1H-pyrazole-3-carboxamide (CAS No. 2196447-90-0) has also shown promise in neurodegenerative disease models. Research indicates that this compound can modulate key signaling pathways involved in neuroprotection and neuroinflammation, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-Methyl-1-[1-(1-o xo -2-prope n - yl ) - 3 - p ip er id i n y l ] - 1 H - pyra z o le - 3 - car box am i d e (CAS No. 2196447 - 90 - 0) have been extensively studied to ensure its suitability for therapeutic applications. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and minimal side effects. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl - 1 - [ 1 - ( 1 - ox o - 2 - prop en - 1 - y l ) - 3 - p ip er id i n y l ] - 1 H - py ra z ol e - 3 - car box am i d e (CAS No. 2196447 - 90 - 0) in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of N-Methyl - [ ( ox o ) prop en ) p ip er id i n y l ] H py ra z ol e car box am i d e (CAS No. 2196447 - 90 - 0) has been optimized using modern synthetic techniques to ensure high yields and purity levels. The synthetic route involves several key steps, including the formation of the piperidine ring through a catalytic hydrogenation process and the subsequent coupling with the pyrazole moiety using advanced coupling reactions such as Suzuki or Sonogashira coupling.

In conclusion, N-Methyl - [ ( ox o ) prop en ) p ip er id i n y l ] H py ra z ol e car box am i d e (CAS No. 2196447 - 90 - 0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and positive early clinical results make it an exciting candidate for further research and development in the field of medicinal chemistry.

The ongoing research into this compound highlights its potential to address unmet medical needs in various therapeutic areas, including inflammation, viral infections, and neurodegenerative diseases. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will continue to attract significant interest from both researchers and pharmaceutical companies alike.